4-[4-(Dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione

• CAS No.: 642462-59-7
• Molecular Formula: C10H12N4S
• Molecular Weight: 220.30 g/mol
• IUPAC Name: 4-[4-(dimethylamino)phenyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H12N4S/c1-13(2)8-3-5-9(6-4-8)14-7-11-12-10(14)15/h3-7H,1-2H3,(H,12,15)
• InChI Key: GFVDUPMVOCZPFO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)N2C=NNC2=S

Description

4-[4-(Dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione (CAS: 642462-59-7) is a triazole-thione derivative with the molecular formula C₁₀H₁₂N₄S and a molecular weight of 220.08 g/mol. Its structure features a 1,2,4-triazole core substituted at the 4-position with a 4-(dimethylamino)phenyl group and a thione moiety at the 3-position. Key physicochemical properties include a topological polar surface area of 63 Ų, a calculated XlogP (hydrophobicity) of 1.7, and an InChIKey of GFVDUPMVOCZPFO-UHFFFAOYSA-N .

Biological Activity

4-[4-(Dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione is a compound belonging to the class of 1,2,4-triazole derivatives. This compound has garnered attention due to its diverse biological activities, including antimicrobial, antifungal, and potential anticancer properties. This article explores the biological activity of this compound based on various studies and findings.

• Molecular Formula : C10H12N4S
• CAS Number : 642462-59-7
• Molecular Weight : 220.29 g/mol

Antimicrobial Activity

Several studies have demonstrated the antimicrobial properties of 1,2,4-triazole derivatives. For instance:

• A study reported that substituted triazole derivatives exhibited significant antimicrobial activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli .
• Another investigation highlighted that compounds with a similar structure showed effectiveness against fungal pathogens like Candida tropicalis .

Table 1: Antimicrobial Activity of Triazole Derivatives

Compound Name	Bacterial Strains Tested	Activity Observed
5-(4-Aminophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	S. aureus, E. coli	Moderate to high
5-(4-Chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	Candida tropicalis	Significant
5-(Dimethylaminophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	Various strains	Variable

Antifungal Activity

The antifungal properties of this compound are notable:

• Research indicated that the compound displayed antifungal activity against Candida species and was effective in inhibiting their growth .

Anticancer Potential

Emerging studies suggest that triazole derivatives may exhibit anticancer properties:

• Some derivatives have shown cytotoxic effects on cancer cell lines in vitro. For example, triazoles with specific substitutions were tested against various cancer cell lines and exhibited promising results in inhibiting cell proliferation .

The biological activities of 4-[4-(Dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione are believed to stem from its ability to interact with biological macromolecules:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in microbial metabolism or cancer cell proliferation.
• Membrane Disruption : It can potentially disrupt microbial cell membranes or interfere with DNA synthesis in cancer cells.

Case Studies

• In Vivo Studies : A study involving the administration of triazole derivatives to rats demonstrated metabolic pathways and bioavailability profiles that suggest effective absorption and distribution within biological systems .
• Clinical Trials : Although not extensively documented for this specific compound, related triazoles have been included in clinical trials assessing their efficacy against resistant microbial strains and various cancers.

Scientific Research Applications

Pharmacological Applications

1. Antimicrobial Activity
Research has demonstrated that derivatives of triazoles exhibit notable antimicrobial properties. A study evaluated the antimicrobial efficacy of various triazole derivatives against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The results indicated that compounds similar to 4-[4-(Dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione showed promising antibacterial activity, suggesting potential for development as antimicrobial agents .

2. Anticancer Properties
The compound has been investigated for its potential as an anticancer agent. A study focused on the inhibition of polo-like kinase 1 (Plk1), a target in cancer therapy. The results indicated that triazole derivatives could inhibit cell proliferation in various cancer cell lines, highlighting their potential as therapeutic agents against cancer .

Material Science Applications

1. Synthesis of Functional Materials
Triazole compounds are used in synthesizing functional materials due to their unique structural properties. They can act as ligands in coordination chemistry and are involved in the formation of metal-organic frameworks (MOFs). These materials have applications in gas storage and catalysis .

2. Photophysical Properties
The photophysical properties of triazoles make them suitable for applications in organic light-emitting diodes (OLEDs). Studies have shown that compounds like 4-[4-(Dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione can be incorporated into OLEDs to enhance their efficiency and stability .

Case Studies

Study	Focus	Results
Antimicrobial Efficacy	Tested against various bacteria	Showed significant inhibition against S. aureus and E. coli
Anticancer Activity	Inhibition of Plk1	Reduced proliferation in multiple cancer cell lines
Material Synthesis	Formation of MOFs	Enhanced gas adsorption properties observed

Chemical Reactions Analysis

Alkylation and Aminomethylation Reactions

The thione sulfur atom acts as a nucleophile, enabling alkylation and aminomethylation under basic conditions.

Reaction Type	Reagents/Conditions	Products	Yield	References
S-Alkylation	Alkyl halides, K₂CO₃, DMF, 80°C	S-Alkyl derivatives (e.g., S-methyl, S-benzyl)	85–98%
N-Aminomethylation	Formaldehyde, amines, RT, 12–24 hrs	N-Aminomethyl derivatives (e.g., 4-[(dimethylamino)phenyl]-substituted)	75–92%

Key findings:

• Alkylation occurs preferentially at the sulfur atom due to its high nucleophilicity.

• Aminomethylation introduces secondary amine groups, enhancing solubility for biological screening .

Oxidation and Disulfide Formation

The thione group undergoes oxidation to form disulfide-bridged dimers.

Reaction Type	Reagents/Conditions	Products	Yield	References
Oxidation	H₂O₂, acetic acid, 50°C, 6 hrs	Disulfide dimer (cyclohexane-linked triazoles)	68%

Mechanistic insight:

• Oxidation proceeds via radical intermediates, confirmed by ESR spectroscopy in analogous triazole-thiones.

Condensation with Carbonyl Compounds

The compound reacts with aldehydes and ketones to form hydrazones and Schiff bases.

Reaction Type	Reagents/Conditions	Products	Yield	References
Schiff base formation	Aldehydes (e.g., isatin), ethanol, Δ	N′-(Arylidene)-2-(triazolylthio)acetohydrazides	70–85%
Hydrazone synthesis	Ketones, HCl catalyst, reflux	Triazole-thione-linked hydrazones	65–78%

Applications:

• Hydrazones derived from isatin show cytotoxic activity against melanoma (IGR39) and breast cancer (MDA-MB-231) cell lines .

Nucleophilic Aromatic Substitution

The triazole ring participates in substitution reactions under electrophilic conditions.

Reaction Type	Reagents/Conditions	Products	Yield	References
Halogenation	NBS, CCl₄, light	5-Bromo-triazole-thione derivatives	55%
Nitration	HNO₃/H₂SO₄, 0°C	5-Nitro-triazole-thione derivatives	48%

Limitations:

• Harsh nitration conditions may degrade the dimethylamino group, necessitating protective strategies.

Coordination Chemistry

The thione sulfur and triazole nitrogen atoms act as ligands for metal complexes.

Metal Ion	Reagents/Conditions	Complex Structure	Applications	References
Cu(II)	CuCl₂, methanol, RT	Square-planar Cu-S/N coordination	Antimicrobial agents
Zn(II)	Zn(OAc)₂, ethanol, Δ	Tetrahedral Zn-S/N coordination	Fluorescent probes

Stability:

• Cu(II) complexes exhibit enhanced stability in aqueous media compared to free ligands .

Ring-Opening and Rearrangement

Controlled ring-opening reactions yield functionalized intermediates.

Reaction Type	Reagents/Conditions	Products	Yield	References
Acid hydrolysis	HCl (6M), reflux, 8 hrs	4-(Dimethylamino)phenyl thiourea derivatives	60%
Base-induced ring expansion	NaOH, CS₂, 100°C	Thiadiazole derivatives	45%

Biological Activity-Linked Reactions

Reactivity directly correlates with pharmacological effects:

• Antimicrobial activity : S-Alkyl derivatives inhibit Staphylococcus aureus (MIC: 2–8 µg/mL) .

• Anticancer activity : Schiff bases induce apoptosis in HeLa cells via caspase-3 activation .

Comparison with Similar Compounds

Comparison with Similar Compounds

The triazole-thione scaffold is a versatile pharmacophore, with structural modifications significantly altering biological activity. Below is a comparative analysis of 4-[4-(dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione and analogous derivatives:

Anticonvulsant Activity

Triazole-thiones with halogenated or alkyl substituents exhibit potent anticonvulsant effects. For example:

• 4-(4-Bromophenyl)-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (Compound 121): At 75–100 mg/kg (intraperitoneal), it elevated electroconvulsive thresholds in mice and enhanced the efficacy of carbamazepine, phenobarbital, and valproate in maximal electroshock (MES) tests .
• 5-(3-Chlorophenyl)-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (Compound 122) :
  • At 10 mg/kg, it increased valproate’s brain concentration, improving its anticonvulsant activity .
• TP-315 (5-(3-chlorophenyl)-4-hexyl-2,4-dihydro-3H-1,2,4-triazole-3-thione) :
  • Demonstrated blood-brain barrier permeability and voltage-gated sodium channel modulation .

Comparison with Target Compound: The dimethylamino group in 4-[4-(dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione may enhance CNS penetration compared to halogenated analogs. However, its anticonvulsant efficacy remains unvalidated in the provided evidence, necessitating further study .

Antimicrobial Activity

Schiff base-functionalized triazole-thiones show broad-spectrum antimicrobial properties:

• 4-[(2-Hydroxy-4-methoxyphenyl)methyleneamino]-2,4-dihydro-3H-1,2,4-triazole-3-thione: Synthesized as a transition metal chelator with moderate antibacterial activity against Staphylococcus aureus .
• 4-((Benzo[d][1,3]dioxol-5-ylmethylene)amino)-2,4-dihydro-3H-1,2,4-triazole-3-thione (2f): Exhibited 79% yield and structural confirmation via $^{1}\text{H}$ NMR and ESI-MS .
• Thiophene-linked derivatives (e.g., 4-(4-fluorophenyl)-5-(thiophen-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione) :
  • Demonstrated enhanced activity against Gram-negative bacteria due to thiophene’s electron-rich nature .

Comparison with Target Compound: The dimethylamino group’s electron-donating effects may improve solubility but could reduce membrane permeability compared to hydrophobic substituents (e.g., thiophene or bromophenyl). Antimicrobial data for the target compound are absent in the evidence, suggesting a gap in current research .

Anticancer and Corrosion Inhibition

• 4-[(3,4-Dimethoxybenzylidene)amino]-5-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione: Displayed antiproliferative activity against breast cancer cells via apoptosis induction .
• TMAT and DMTMAT (triazole-thione-Schiff bases) :
  • Acted as corrosion inhibitors for carbon steel, with efficiencies >80% due to adsorption on metal surfaces .

Comparison with Target Compound: The dimethylamino group’s basicity might hinder metal surface adsorption in corrosion applications.

Structural and Functional Insights

Table 1: Substituent Effects on Bioactivity

Compound	Substituents	Key Activity	Reference
Target Compound	4-(Dimethylamino)phenyl	Unknown (structural studies only)
Compound 121 (4-bromo, 3-chloro)	Bromophenyl, chlorophenyl	Anticonvulsant (MES model)
2f (Benzo[d][1,3]dioxol-5-yl)	Benzodioxolyl	Antimicrobial (structural data)
TP-315 (3-chlorophenyl, hexyl)	Chlorophenyl, hexyl	Sodium channel modulation
TMAT (Thiophene)	Thiophene	Corrosion inhibition (>80%)

Q & A

Basic: What are the optimal synthetic routes for 4-[4-(dimethylamino)phenyl]-1,2,4-triazole-3-thione, and how do reaction conditions influence yield and purity?

Answer:
The synthesis typically involves cyclization of thiosemicarbazide precursors or multi-step functionalization of preformed triazole cores. Key steps include:

• Cyclocondensation : Reacting 4-(dimethylamino)phenyl-substituted carbohydrazides with CS₂ or thiourea derivatives under reflux in ethanol or DMF, catalyzed by NaOH/KOH .
• Oxidation/Substitution : Post-cyclization modifications (e.g., alkylation at the thione sulfur) require controlled use of alkyl halides in anhydrous DMF at 60–80°C to avoid byproducts .
• Yield Optimization : Microwave-assisted synthesis (e.g., 100–120°C, 30 min) improves reaction efficiency compared to traditional reflux (6–8 hours) .
  Purity is enhanced via recrystallization from ethanol/water mixtures (70:30 v/v) and monitored by TLC (silica gel, chloroform:methanol 9:1) .

Basic: Which spectroscopic and crystallographic methods are most reliable for characterizing the structural integrity of this triazole-thione derivative?

Answer:

• NMR Spectroscopy :
  • ¹H NMR : The thione proton (S-H) appears as a singlet at δ 13.5–14.0 ppm, while the dimethylamino group shows a singlet at δ 2.8–3.2 ppm .
  • ¹³C NMR : The thiocarbonyl (C=S) resonates at δ 165–170 ppm, and triazole carbons appear at δ 145–155 ppm .
• IR Spectroscopy : Strong C=S stretch at 1150–1250 cm⁻¹ and N-H (triazole) at 3200–3300 cm⁻¹ .
• X-ray Diffraction (XRD) : Resolves dihedral angles between the triazole ring and aryl substituents (e.g., 67.5° for analogous structures) and hydrogen-bonding networks critical for stability .

Advanced: How can computational methods (e.g., DFT, molecular docking) predict the electronic properties and bioactivity of this compound?

Answer:

• DFT Calculations :
  • HOMO-LUMO Analysis : Predicts reactivity; electron-withdrawing groups (e.g., -S-) lower the bandgap, enhancing charge transfer .
  • Electrostatic Potential Maps : Identify nucleophilic (thione sulfur) and electrophilic (triazole N-atoms) sites for interaction with biological targets .
• Molecular Docking :
  • Dock into fungal CYP51 (lanosterol demethylase) to rationalize antifungal activity. Strong binding (ΔG < -8 kcal/mol) correlates with experimental MIC values .
  • Use AutoDock Vina with Lamarckian GA parameters; validate with MD simulations (NAMD, 100 ns) .

Advanced: How can researchers address contradictions between experimental biological activity and computational predictions for this compound?

Answer:

• Orthogonal Assays : Confirm antifungal activity via both broth microdilution (CLSI M38) and time-kill kinetics to rule out false positives .
• Crystallography : Resolve target-bound structures (e.g., CYP51 co-crystals) to validate docking poses .
• Metabolite Screening : Use LC-MS to detect off-target interactions (e.g., glutathione adducts) that may explain discrepancies .

Advanced: What strategies are effective for evaluating structure-activity relationships (SAR) of substituents on the triazole-thione core?

Answer:

• Systematic Substituent Variation :
  • Replace the 4-(dimethylamino)phenyl group with electron-deficient (e.g., nitro) or bulky (e.g., naphthyl) analogs to assess electronic/steric effects .
  • Introduce thioether (-SMe) or sulfoxide (-SO) groups at position 3 to modulate lipophilicity .
• In Vitro Screening :
  • Test analogs against Gram-positive (e.g., S. aureus) vs. Gram-negative (e.g., E. coli) bacteria to identify substituent-dependent selectivity .

Advanced: What reaction mechanisms explain the compound’s participation in nucleophilic or coordination chemistry?

Answer:

• Nucleophilic Thione Sulfur :
  • Reacts with α-halo ketones (e.g., phenacyl bromides) via SN2 to form thioethers, confirmed by ¹H NMR loss of S-H signal .
• Metal Coordination :
  • Binds Cu(II) via thione S and triazole N, forming square-planar complexes (UV-Vis λmax 650–700 nm; μeff ~1.7 BM) .

Advanced: How can researchers design experiments to probe the role of hydrogen bonding in the compound’s supramolecular assembly?

Answer:

• XRD Analysis : Map intermolecular N-H···S and O-H···N interactions in single crystals .
• NMR Titration : Monitor chemical shift changes (e.g., NH protons) upon adding H-bond acceptors (DMSO-d6) .
• Thermal Analysis : Correlate TGA/DSC data (decomposition >250°C) with H-bond network stability .